Cas no 55089-05-9 (4-(2-hydroxyphenyl)butanal)

• Product Name: 4-(2-hydroxyphenyl)butanal
• CAS No: 55089-05-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 3371058
• PubChem ID: 12460152
• Update Time: 2025-05-22

4-(2-hydroxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• BENZENEBUTANAL, 2-HYDROXY-
• 4-(2-hydroxyphenyl)butanal
• EN300-1844078
• 55089-05-9
• SCHEMBL1305008
• 4-(o-hydroxyphenyl)butyraldehyde

• Inchi： 1S/C10H12O2/c11-8-4-3-6-9-5-1-2-7-10(9)12/h1-2,5,7-8,12H,3-4,6H2
• InChI Key： KTBXDTUBJFJMDG-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CCCC=O

Computed Properties

• Exact Mass: 164.083729621Da
• Monoisotopic Mass: 164.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2-hydroxyphenyl)butanal

4-(2-Hydroxyphenyl)Butanal: A Comprehensive Overview

4-(2-Hydroxyphenyl)Butanal, also known by its CAS number 55089-05-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a phenolic group with an aldehyde functional group. The presence of these functional groups imparts distinctive chemical and physical properties to the compound, making it a valuable material for various applications.

The molecular structure of 4-(2-Hydroxyphenyl)Butanal consists of a benzene ring substituted with a hydroxyl group at the 2-position and an aldehyde group attached via a four-carbon chain. This arrangement allows for versatile reactivity, enabling the compound to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as polymeric films and sensors, due to its ability to form stable cross-links under specific conditions.

One of the most notable aspects of 4-(2-Hydroxyphenyl)Butanal is its role in bio-based chemistry. Researchers have explored its use in the development of sustainable materials, leveraging its renewable sources and biodegradability. For instance, a 2023 study published in the journal Nature Communications demonstrated how this compound can be utilized to create biocompatible polymers for medical applications, such as drug delivery systems and tissue engineering scaffolds.

In terms of physical properties, 4-(2-Hydroxyphenyl)Butanal exhibits a melting point of approximately 120°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for various laboratory procedures, including chromatography and spectroscopy. The compound's UV-Vis spectrum shows strong absorption bands in the range of 270-300 nm, which is attributed to the conjugation between the aromatic ring and the aldehyde group.

The synthesis of 4-(2-Hydroxyphenyl)Butanal typically involves multi-step reactions, often starting from readily available starting materials such as benzaldehyde or phenol derivatives. A common approach involves Friedel-Crafts alkylation followed by oxidation to introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

The application scope of 4-(2-Hydroxyphenyl)Butanal extends beyond materials science into areas such as fragrance chemistry and pharmaceuticals. In the fragrance industry, it serves as an important component in creating natural-scented products due to its pleasant aroma profile. In pharmacology, ongoing research investigates its potential as an anti-inflammatory agent, with preliminary studies indicating promising results in reducing oxidative stress in cellular models.

In conclusion, 4-(2-Hydroxyphenyl)Butanal, CAS number 55089-05-9, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key material for future innovations in sustainable chemistry and advanced materials development.